2-ethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide

• IUPAC Name: 2-ethoxy-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-pyrrolidin-1-ylethyl]benzamide
• InChI: InChI=1S/C25H33N3O2/c1-3-30-24-11-5-4-10-21(24)25(29)26-18-23(28-15-6-7-16-28)20-12-13-22-19(17-20)9-8-14-27(22)2/h4-5,10-13,17,23H,3,6-9,14-16,18H2,1-2H3,(H,26,29)
• InChI Key: BCGQVPMNFLHPCF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCC(C2=CC3=C(C=C2)N(CCC3)C)N4CCCC4
• Molecular Formula: C25H33N3O2
• Molecular Weight: 407.5 g/mol

Description

2-ethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C25H33N3O2 and its molecular weight is 407.558. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

H3 Receptor Antagonism

Research has identified derivatives similar to "2-ethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide" as potent histamine-3 (H3) receptor antagonists. These compounds, including 2-(pyrrolidin-1-yl)ethyl-3,4-dihydroisoquinolin-1(2H)-one derivatives, have shown promising in vitro and in vivo profiles for potential therapeutic applications. Their activity against H3 receptors, alongside selectivity over other neurotransmitter receptors and ion channels, positions them as candidates for further pharmacological exploration (Zhou et al., 2012).

Synthetic Methodologies

The compound is also relevant in the context of synthetic organic chemistry, where similar structures have been synthesized and explored for their chemical properties. For instance, the synthesis of pyrimidoaporphines and 3H-pyrrolo[2,3-c]quinoline derivatives highlights the compound's utility in generating complex heterocyclic structures with potential biological activity. These synthetic approaches enable the exploration of chemical space for new biological targets (Lenz, 1984), (Molina, Alajarín, & Sánchez-Andrada, 1993).

Potential for Cancer Research

The structural motif similar to "this compound" has been investigated for antitumor properties. Modifications on the side chain and the heterocycle of certain compounds have been studied for their impact on cytotoxicity against cancer cells, indicating a pathway for the development of new antitumor agents (Rivalle et al., 1983).

PET Radiotracer Development

Compounds structurally related to "this compound" have been explored as leads for the development of PET (Positron Emission Tomography) radiotracers. Their high affinity at σ2 receptors and selectivity profiles make them promising candidates for tumor diagnosis and imaging, offering insights into the development of diagnostic tools for cancer research (Abate et al., 2011).